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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for the chemical compound 5-Bromo-2-methoxynicotinonitrile. Given the

absence of extensive, publicly available stability studies on this specific molecule, this

document outlines general best practices for storage and handling, and presents a framework

for systematic stability assessment based on established principles of forced degradation

studies.
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Property Value

Chemical Name 5-Bromo-2-methoxynicotinonitrile

Synonym(s) 3-Bromo-5-cyano-6-methoxypyridine

CAS Number 941294-54-8

Molecular Formula C₇H₅BrN₂O

Molecular Weight 213.03 g/mol

Appearance White to light brown solid

Melting Point 110-115°C

Boiling Point 267°C (Predicted)

Density 1.65 g/cm³ (Predicted)

Recommended Storage and Handling
Proper storage is crucial to maintain the integrity and purity of 5-Bromo-2-
methoxynicotinonitrile. The following conditions are recommended based on supplier data

and general chemical stability principles.

Parameter Recommendation Rationale

Temperature 2–8 °C[1]

Refrigeration minimizes the

rate of potential degradation

reactions.

Atmosphere
Under inert gas (Nitrogen or

Argon)[1]

Protects against oxidation and

reactions with atmospheric

moisture.

Light
Store in a light-resistant

container

Aromatic bromine compounds

can be susceptible to

photolytic degradation.

Moisture Store in a dry environment
The nitrile group may be

susceptible to hydrolysis.
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Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Potential Degradation Pathways
While specific degradation pathways for 5-Bromo-2-methoxynicotinonitrile have not been

empirically determined in public literature, potential degradation routes can be inferred based

on its functional groups. Understanding these can aid in the design of stability studies and the

identification of potential impurities.
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5-Bromo-2-methoxynicotinonitrile

5-Bromo-2-methoxynicotinamide
(Hydrolysis Product)

  Hydrolysis (mild)

5-Bromo-2-hydroxynicotinonitrile
(Demethylation Product)

  Acidic Conditions

Photodegradation Products

  UV/Vis Light

5-Bromo-2-methoxynicotinic Acid
(Hydrolysis Product)

  Hydrolysis (strong)

Sample Preparation

Stress Conditions

Analysis

Prepare solutions of
5-Bromo-2-methoxynicotinonitrile

in appropriate solvents

Hydrolytic
(Acid, Base, Neutral)

Oxidative
(e.g., H₂O₂)

Photolytic
(UV/Vis light)

Thermal
(Elevated Temperature)

Withdraw samples
at time points

Analyze by HPLC-UV/MS

Characterize Degradants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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